Cas no 750510-52-2 (1-Piperazinamine,4-(2-pyrimidinyl)-)

• Product Name: 1-Piperazinamine,4-(2-pyrimidinyl)-
• CAS No: 750510-52-2
• MF: C₈H₁₃N₅
• MW: 179.222320318222
• CID: 561546
• PubChem ID: 22980303
• Update Time: 2025-04-19

1-Piperazinamine,4-(2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinamine,4-(2-pyrimidinyl)-
• Pyrimidine,2-(4-amino-1-piperazinyl)- (5CI)
• 1-Piperazinamine,4-(2-pyrimidinyl)-(9CI)
• 4-PYRIMIDIN-2-YLPIPERAZIN-1-AMINE
• DTXSID30629304
• 750510-52-2
• AKOS005213502
• 4-(Pyrimidin-2-yl)piperazin-1-amine
• SCHEMBL12990524

• Inchi： 1S/C8H13N5/c9-13-6-4-12(5-7-13)8-10-2-1-3-11-8/h1-3H,4-7,9H2
• InChI Key： OJIKJEYALKCODI-UHFFFAOYSA-N
• SMILES： N1(C2N=CC=CN=2)CCN(CC1)N

Computed Properties

• Exact Mass: 179.11729
• Monoisotopic Mass: 179.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.3
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• PSA: 58.28